Cas no 126651-85-2 (5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 126651-85-2
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• MDL: MFCD00758538
• CID: 866959
• PubChem ID: 676286
• Update Time: 2025-08-05

5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 5-(3-Bromo-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-(3-bromophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol
• 5-mercapto-3-(m-bromophenyl)-s-triazole
• AC1LDWAJ
• AG-205
• CTK4B5290
• STOCK2S-28693
• SureCN5636448
• TimTec1_003964
• WAY-224289
• SR-01000514348
• CS-0094934
• HMS2436M13
• MLS000106438
• DTXSID70350261
• BDBM46660
• BDBM50569313
• KUC104303N
• 3-(3-Bromophenyl)-1H-1,2,4-triazole-5(4H)-thione
• F0486-2234
• DA-70135
• 5-(3-bromophenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• SR-01000514348-1
• AKOS000348034
• 5-(3-Bromophenyl)-1H-1,2,4-triazole-3(2H)-thione
• CHEMBL1334768
• AKOS000295718
• SCHEMBL14896058
• cid_676286
• Tyrosinase-IN-16
• ALETZOQAGIEADS-UHFFFAOYSA-N
• HMS1545E04
• 3-(3-bromophenyl)-1,2,4-triazoline-5-thione
• AB00084206-01
• AG-205/36698040
• MLS-0036354.0001
• 126651-85-2
• STK795689
• SCHEMBL5636448
• STL070766
• TS-09464
• HY-125762
• 5-(3-bromophenyl)-1H-1,2,4-triazole-3-thiol
• SMR000103405
• G66718
• KSC-10-44

• MDL： MFCD00758538
• Inchi： 1S/C8H6BrN3S/c9-6-3-1-2-5(4-6)7-10-8(13)12-11-7/h1-4H,(H2,10,11,12,13)
• InChI Key： ALETZOQAGIEADS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(NN1)=S

Computed Properties

• Exact Mass: 254.94668
• Monoisotopic Mass: 254.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.83
• Boiling Point: 326.6°C at 760 mmHg
• Flash Point: 151.3°C
• Refractive Index: 1.775
• PSA: 41.57

Additional information on 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol

5-(3-Bromophenyl)-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

5-(3-Bromophenyl)-4H-1,2,4-triazole-3-thiol, identified by the CAS number 126651-85-2, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a triazole ring system with a thiol group and a bromophenyl substituent, which contributes to its versatile reactivity and functional properties.

The synthesis of 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol involves advanced chemical methodologies that ensure high purity and structural integrity. Recent studies have highlighted its role in the development of novel materials for electronic applications, particularly in the realm of two-dimensional materials and nanotechnology. Its ability to form stable coordination complexes makes it a valuable component in the design of catalysts and sensors.

In terms of chemical properties, this compound exhibits remarkable thermal stability and excellent redox characteristics. These attributes make it suitable for use in high-temperature environments and electrochemical systems. Moreover, the presence of the bromine atom in the aromatic ring enhances its electronic properties, enabling it to participate in various aromatic substitution reactions.

The application of 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol extends beyond traditional chemistry into the realm of biotechnology. Recent research has explored its potential as a bioactive compound with antimicrobial properties. Studies conducted in 2023 have demonstrated its effectiveness against a range of bacterial strains, suggesting its potential use in pharmaceutical formulations.

In conclusion, 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol, with CAS number 126651-85-2, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key player in advancing scientific research and technological innovation.